Cas no 1706460-46-9 ({4-(2H-1,2,3-triazol-2-yl)methylcyclohexyl}methanamine)

• Product Name: {4-(2H-1,2,3-triazol-2-yl)methylcyclohexyl}methanamine
• CAS No: 1706460-46-9
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• MDL: MFCD29034641
• CID: 5171557
• PubChem ID: 86262582
• Update Time: 2025-05-24

{4-(2H-1,2,3-triazol-2-yl)methylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 4-(2H-1,2,3-triazol-2-ylmethyl)-
• {4-(2H-1,2,3-triazol-2-yl)methylcyclohexyl}methanamine

• MDL： MFCD29034641
• Inchi： 1S/C10H18N4/c11-7-9-1-3-10(4-2-9)8-14-12-5-6-13-14/h5-6,9-10H,1-4,7-8,11H2
• InChI Key： SQCPXUFLLNDGPU-UHFFFAOYSA-N
• SMILES： C1(CN)CCC(CN2N=CC=N2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on {4-(2H-1,2,3-triazol-2-yl)methylcyclohexyl}methanamine

{4-(2H-1,2,3-Triazol-2-yl)methylcyclohexyl}methanamine

{4-(2H-1,2,3-Triazol-2-yl)methylcyclohexyl}methanamine, also known by its CAS number 1706460-46-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclohexane ring with a triazole group and an amine functional group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and catalysis.

The molecular structure of {4-(2H-1,2,3-Triazol-2-yl)methylcyclohexyl}methanamine is defined by its CAS number 1706460-46-9. The triazole ring is a heterocyclic aromatic compound that imparts stability and reactivity to the molecule. The cyclohexane ring provides a rigid framework that can be further modified to tailor the properties of the compound. The amine group at the end of the molecule is highly reactive and can participate in various chemical reactions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of {4-(2H-1,2,3-Triazol-2-yl)methylcyclohexyl}methanamine in drug design. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules. For instance, the triazole group has been shown to enhance the pharmacokinetic properties of drugs by improving their solubility and bioavailability. Additionally, the amine group can be used to attach various pharmacophores, enabling the creation of molecules with diverse therapeutic potentials.

In materials science, {4-(2H-1,2,3-Triazol-2-yl)methylcyclohexyl}methanamine has been investigated for its role in polymer synthesis. The triazole group can act as a cross-linking agent, forming robust networks that are resistant to environmental degradation. This property makes it a promising candidate for developing high-performance polymers for use in industries such as electronics and automotive manufacturing.

The synthesis of {4-(2H-1,2,3-Triazol-2-yl)methylcyclohexyl}methanamine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The triazole group is then introduced via a click chemistry reaction, which is known for its efficiency and selectivity. Finally, the amine group is added through an alkylation or amidation reaction. Researchers have been working on optimizing these steps to improve yield and reduce costs.

Recent advancements in computational chemistry have provided deeper insights into the properties of {4-(2H-1,2,3-Triazol-2-yl)methylcyclohexyl}methanamine. Using molecular modeling techniques, scientists have been able to predict its reactivity under various conditions. These studies have revealed that the compound exhibits excellent stability under thermal and chemical stress, making it suitable for high-performance applications.

In conclusion, {4-(2H-1,2,3-Triazol-2-yl)methylcyclohexyl}methanamine, identified by its CAS number 1706460-46-9, is a versatile compound with wide-ranging applications in organic chemistry and materials science. Its unique molecular structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various industries.